Cas no 104233-73-0 (2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole)

• Product name: 2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole
• CAS No: 104233-73-0
• MF: C₁₄H₉N₂O₃Br
• MW: 333.13686
• CID: 1142121
• PubChem ID: 44429438

2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole
• DTXSID40659051
• 104233-73-0
• CHEMBL392234
• 2-(4-bromobenzyl)-5-nitro-1,3-benzoxazole

• Inchi： InChI=1S/C14H9BrN2O3/c15-10-3-1-9(2-4-10)7-14-16-12-8-11(17(18)19)5-6-13(12)20-14/h1-6,8H,7H2
• InChI Key： KXQJAJIZJYOZAY-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CC2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 331.97967
• Monoisotopic Mass: 331.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.17